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Personal protective equipment for handling
MurA-IN-2
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Compound of Interest

Compound Name: MurA-IN-2

Cat. No.: B12399184

Essential Safety and Handling Guide for MurA-
IN-2

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling MurA-IN-2, a potent MurA inhibitor with antibacterial activity. The following procedures
are designed to minimize risk and establish clear operational and disposal plans.

Chemical and Physical Properties

While a comprehensive Safety Data Sheet (SDS) for MurA-IN-2 (CAS No. 2164447-18-9) is
not readily available in public domains, its chemical structure, containing a chloroacetamide
functional group, allows for an informed assessment of its likely properties and hazards. The
information presented below is a synthesis of data from suppliers and safety data for
structurally related compounds.
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Property

Value

Source/Notes

Chemical Name

2-Chloro-N-
(decahydronaphthalen-1-

yl)acetamide

Based on SMILES string and

chemical structure.

CAS Number 2164447-18-9 [1]
Calculated from the chemical
Molecular Formula C12H18CINO
structure.
] Calculated from the chemical
Molecular Weight 227.73 g/mol
structure.
Typical for this type of
Appearance Solid P P
compound.
- Varies by supplier. Always
) >98% (or as specified by -
Purity ) consult the Certificate of
supplier) )
Analysis.
A common solvent for this
N ) class of compounds. Check
Solubility Soluble in DMSO

supplier information for

specifics.

Storage Conditions

Dry, dark, and at 0 - 4°C for
short term (days to weeks) or
-20°C for long term (months to

years).

Standard practice for research

compounds to ensure stability.

Shipping Conditions

Room temperature in
continental US; may vary

elsewhere.

[1]

Hazard Identification and Personal Protective

Equipment (PPE)

MurA-IN-2 contains a chloroacetamide functional group, which is a known reactive moiety.

Compounds containing this group are often classified as toxic and may cause allergic skin
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reactions. Therefore, stringent safety precautions are mandatory.

Potential Hazards:

Toxic if swallowed.[2][3]

May cause an allergic skin reaction.[2][3][4]

Suspected of damaging fertility.[2][3][4]

May cause serious eye irritation.

May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

PPE Category Recommended Equipment

Wear chemical safety goggles and a face shield.

[3]

Eye/Face Protection

] Wear impervious gloves (e.g., nitrile). Gloves
Hand Protection ) )
must be inspected prior to use.[3]

Wear a lab coat, and consider additional
Skin and Body Protection protective clothing such as an apron or coveralls

for larger quantities. Ensure skin is not exposed.

Use in a well-ventilated area, preferably within a
) ) chemical fume hood. If aerosols or dusts are
Respiratory Protection ) )
generated, a NIOSH-approved respirator with

an appropriate cartridge is recommended.

Handling and Storage Procedures

Safe Handling:

e Handle in accordance with good industrial hygiene and safety practices.
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Avoid contact with skin, eyes, and clothing.

Avoid formation of dust and aerosols.

Use only in a chemical fume hood.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.[2]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.
o Keep away from incompatible materials such as strong oxidizing agents.
Emergency Procedures

First-Aid Measures:

« |If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth. Do
NOT induce vomiting.[2][3]

« If on Skin: Wash off immediately with soap and plenty of water. If skin irritation or a rash
occurs, get medical advice/attention. Take off contaminated clothing and wash it before
reuse.[2][3]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Accidental Release Measures:
o Ensure adequate ventilation.

o Wear appropriate personal protective equipment.
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¢ Avoid dust formation.

o For small spills, carefully sweep up the solid material and place it into a suitable container for
disposal.

o For large spills, prevent entry into waterways, sewers, basements, or confined areas.

Disposal Plan

Dispose of waste in accordance with local, state, and federal regulations. Contact a licensed
professional waste disposal service to dispose of this material. Contaminated packaging should
be treated as the product itself.

Experimental Workflow for Handling MurA-IN-2
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MurA-IN-2 Handling Workflow

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Prepare Chemical Fume Hood

l

Gather Materials
(MurA-IN-2, Solvents, Glassware)

Hangling

Weigh MurA-IN-2 in Fume Hood

l

Dissolve in Appropriate Solvent
(e.g., DMSO)

¢

Perform Experiment

Cleanup & Disposal

Decontaminate Glassware

:

Dispose of Liquid and Solid Waste
in Designated Hazardous Waste Containers

l

Doff PPE Correctly

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of MurA-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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